Cas no 1261776-76-4 (3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone)

• Product Name: 3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone
• CAS No: 1261776-76-4
• MF: C₁₀H₈ClF₂IO
• MW: 344.524201393127
• CID: 4985985
• Update Time: 2025-05-20

3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone

• Inchi： 1S/C10H8ClF2IO/c11-4-3-9(15)7-2-1-6(10(12)13)5-8(7)14/h1-2,5,10H,3-4H2
• InChI Key： ASWVMKKJOJGUDF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C=CC=1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone

Recent Advances in the Study of 3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone (CAS: 1261776-76-4)

In recent years, the compound 3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone (CAS: 1261776-76-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated and difluoromethylated structure, has shown promising potential in various therapeutic applications, including but not limited to anti-inflammatory, antiviral, and anticancer activities. The following research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its current status in scientific exploration.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activities of 3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional structure and electronic properties. These structural insights have been instrumental in understanding its interactions with biological targets, particularly enzymes and receptors involved in disease pathways.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a potent inhibitor of a key inflammatory enzyme, cyclooxygenase-2 (COX-2). The research team synthesized a series of derivatives and evaluated their inhibitory activities, with 3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone exhibiting the highest selectivity and potency. The findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs with reduced side effects compared to existing NSAIDs.

In the realm of antiviral research, preliminary in vitro studies have revealed that this compound displays significant activity against certain RNA viruses, including SARS-CoV-2 variants. The proposed mechanism involves interference with viral replication machinery, specifically targeting the RNA-dependent RNA polymerase (RdRp). While these results are promising, further in vivo studies are required to validate its therapeutic potential and safety profile.

The anticancer properties of 3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone have also been explored, with particular emphasis on its ability to induce apoptosis in various cancer cell lines. A recent investigation highlighted its role in modulating the Bcl-2 family of proteins, which are critical regulators of programmed cell death. The compound's unique chemical structure appears to enhance its permeability across cell membranes, making it an attractive candidate for overcoming multidrug resistance in cancer therapy.

From a synthetic chemistry perspective, several research groups have developed innovative routes for the efficient production of 3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone and its analogs. These methodologies often involve palladium-catalyzed cross-coupling reactions and selective halogenation strategies, which have improved yields and reduced environmental impact compared to traditional synthetic approaches. The optimization of these synthetic pathways is crucial for facilitating future structure-activity relationship (SAR) studies and scale-up processes.

Despite these advancements, challenges remain in the development of 3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Current efforts are focused on designing prodrug versions and formulation strategies to enhance its drug-like properties while maintaining its biological activity.

In conclusion, 3-Chloro-4'-(difluoromethyl)-2'-iodopropiophenone represents a versatile scaffold with multiple therapeutic applications. The growing body of research underscores its importance as a valuable tool compound for understanding disease mechanisms and as a potential starting point for drug discovery. Future directions may include exploring its applications in other disease areas, developing more potent and selective derivatives, and advancing promising candidates through preclinical development. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this intriguing molecule.